(E)-tert-butyl 3-(2-chloro-4-(trifluoromethyl)phenyl)acrylate

• IUPAC Name: tert-butyl (E)-3-[2-chloro-4-(trifluoromethyl)phenyl]prop-2-enoate
• InChI: InChI=1S/C14H14ClF3O2/c1-13(2,3)20-12(19)7-5-9-4-6-10(8-11(9)15)14(16,17)18/h4-8H,1-3H3/b7-5+
• InChI Key: IJHIKGXOIFIOQQ-FNORWQNLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C=CC1=C(C=C(C=C1)C(F)(F)F)Cl
• Isomeric SMILES: CC(C)(C)OC(=O)/C=C/C1=C(C=C(C=C1)C(F)(F)F)Cl
• Molecular Formula: C14H14ClF3O2
• Molecular Weight: 306.71 g/mol

Description

(E)-tert-butyl 3-(2-chloro-4-(trifluoromethyl)phenyl)acrylate is a useful research compound. Its molecular formula is C14H14ClF3O2 and its molecular weight is 306.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polymerization and Copolymerization : These compounds are primarily used for polymerization and copolymerization processes. Novel tert-butyl phenylcyanoacrylates, including (E)-tert-butyl 3-(2-chloro-4-(trifluoromethyl)phenyl)acrylate, have been synthesized for polymerization with styrene, suggesting potential in creating new polymeric materials (Reddy et al., 2021). Additionally, their reactivity ratios have been studied in copolymers with other acrylates and methacrylates, which is crucial for understanding and optimizing polymer structures and properties (Vallée-Réhel et al., 1998).

• Thermal Stabilization : Certain derivatives, like 2-tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylbenzyl)-4-methylphenyl acrylate, have been shown to effectively stabilize thermal degradation of polymers like butadiene, especially under oxygen-free atmospheres, making them valuable as thermal stabilizers in various industrial applications (Yachigo et al., 1988; 1993; 1992).

• Biomedical Applications : Hyperbranched fluoropolymers, likely containing (E)-tert-butyl 3-(2-chloro-4-(trifluoromethyl)phenyl)acrylate, have potential as novel 19F MRI agents for various biomedical studies (Du et al., 2008). This implies their use in medical imaging and diagnostics.

• Antioxidants and Stabilizers : Derivatives like 4-methyl-2-tert-butyl-6-(4-methyl-3-tert-butyl-2-hydroxybenzyl)phenyl acrylate have been synthesized as new antioxidants with high yields and purity, suggesting their application in protecting materials from oxidative damage (Guo et al., 2020).

• Drug Delivery and Biomedical Engineering : Some studies suggest the use of these acrylates in creating photo-switchable block copolymers that could be used in biomedical applications, including drug delivery systems (Chaudhary & Ahmad, 2014).

• Energy Conversion : Isonicotinate derivatives have been used to improve energy conversion efficiency in dye-sensitized solar cells (Bagheri & Dehghani, 2015). Although not directly related to (E)-tert-butyl 3-(2-chloro-4-(trifluoromethyl)phenyl)acrylate, this shows the broader context of acrylate derivatives in energy applications.